Anhydro Galantamine

Description

Anhydrogalantamine is not explicitly mentioned in the provided search results; however, the related compound galantamine is well-documented. Galantamine is an alkaloid and acetylcholinesterase inhibitor extracted from plants like the common snowdrop (Galanthus nivalis) and other members of the Amaryllidaceae family, including daffodils and red spider lilies . It can also be produced synthetically . Galantamine is known for its potential in slowing cognitive decline and is clinically used to treat early-stage Alzheimer's disease and memory impairments . It increases the amount of the neurotransmitter acetylcholine by inhibiting acetylcholinesterase, an enzyme that breaks down acetylcholine . This enhances acetylcholine's neuromodulatory functions, which are involved in memory processing, reasoning, and thinking .

Galantamine exhibits a dual mode of action; it is a reversible, competitive inhibitor of acetylcholinesterase (AChE) and also functions as an allosteric modulator of nicotinic acetylcholine receptors (nAChRs) . This activity is considered particularly important because decreases in the expression and activity of nAChRs significantly contribute to reduced central cholinergic neurotransmission in Alzheimer's disease patients . While galantamine can improve thinking ability in some Alzheimer's patients, it does not cure the disease or prevent its progression . Common side effects include nausea, vomiting, diarrhea, dizziness, and headache, and more serious adverse effects, such as stomach bleeding, liver injury, and chest pain, are possible .

Another acetylcholinesterase inhibitor with a similar mechanism is rivastigmine, used to treat dementia related to Alzheimer's disease and Parkinson's disease . Galantamine's chemical structure includes a tertiary amine, which often bonds to hydrogen at a neutral pH, appearing mostly as an ammonium ion . It is extensively metabolized in the liver via cytochrome P450 enzymes CYP2D6 and CYP3A4 and has a relatively short half-life of approximately 7 hours . Clinical trials have demonstrated that galantamine can significantly benefit cognitive and global function, the ability to perform daily activities, and behavior for up to 6 months, also reducing caregiver burden .

• CAS No.: 664995-65-7
• Product Name: Anhydro Galantamine
• Molecular Formula: C17H19NO2
• Molecular Weight: 269.34 g/mol
• IUPAC Name: (1S,12S)-9-methoxy-4-methyl-11-oxa-4-azatetracyclo[8.6.1.01,12.06,17]heptadeca-6(17),7,9,13,15-pentaene
• Standard InChI: InChI=1S/C17H19NO2/c1-18-10-9-17-8-4-3-5-14(17)20-16-13(19-2)7-6-12(11-18)15(16)17/h3-8,14H,9-11H2,1-2H3/t14-,17-/m0/s1
• Standard InChIKey: HPWHKLZOMVLIBL-YOEHRIQHSA-N
• SMILES: CN1CCC23C=CC=CC2OC4=C(C=CC(=C34)C1)OC
• Canonical SMILES: CN1CCC23C=CC=CC2OC4=C(C=CC(=C34)C1)OC
• Appearance: Light Beige to Tan Solid
• Purity: > 95%
• Synonyms: (4aS,8aS)-9,10,11,12-Tetrahydro-3-Methoxy-11-Methyl-4aH-benzofuro[3a,3,2-ef][2]benzazepine; R 116937; TetrahydrogalantaMine; GalantaMine impurity D
• PubChem Compound: 10084442
• Last Modified: Aug 15 2023